Cas no 478046-40-1 (1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene)

• Product Name: 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene
• CAS No: 478046-40-1
• CID: 4653300
• Update Time: 2025-07-23

1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-([(ANILINOCARBONYL)OXY]IMINO)CYCLOHEXYL)-2,4-DINITROBENZENE
• N-[(ANILINOCARBONYL)OXY]-N-[3-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINE
• Cyclohexanone, 2-(2,4-dinitrophenyl)-, O-[(phenylamino)carbonyl]oxime (9CI)
• 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene

Additional information on 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene

Comprehensive Overview of 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene (CAS No. 478046-40-1)

1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene (CAS No. 478046-40-1) is a specialized organic compound with a unique molecular structure that combines a cyclohexyl backbone, dinitrobenzene moiety, and an anilinocarbonyl functional group. This compound has garnered attention in recent years due to its potential applications in advanced material science and pharmaceutical research. Its complex structure and reactivity make it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The compound’s IUPAC name reflects its intricate architecture, featuring a cyclohexyl ring substituted with an oxyimino linker and an anilinocarbonyl group, further connected to a 2,4-dinitrobenzene core. This combination of functional groups contributes to its distinct chemical properties, including potential photochemical activity and thermal stability. Researchers are particularly interested in how these properties can be harnessed for high-performance coatings or specialty polymers, aligning with the growing demand for sustainable materials.

In the context of user search trends, questions like "What are the applications of 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene?" or "How is CAS No. 478046-40-1 synthesized?" are increasingly common. These queries highlight the need for detailed, accessible information about this compound’s synthetic methods and industrial relevance. Recent studies suggest its potential role in organic electronics, where its electron-withdrawing nitro groups could enhance charge transport properties—a hot topic in renewable energy research.

From a safety and handling perspective, while the compound is not classified as hazardous under standard regulations, proper laboratory protocols should always be followed due to its reactive functional groups. This aligns with broader industry trends emphasizing responsible chemical management and green chemistry principles. The compound’s stability under various conditions is also a key focus area, particularly for researchers investigating its long-term storage and compatibility with other materials.

The analytical characterization of 1-(3-{(Anilinocarbonyl)oxyimino}cyclohexyl)-2,4-dinitrobenzene typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are critical for verifying its purity and structure. These methods are frequently searched by quality control professionals and academic researchers, reflecting the compound’s niche but growing importance. Additionally, its potential as a building block for more complex molecules has sparked interest in medicinal chemistry, where modified derivatives could exhibit bioactive properties.

As the scientific community continues to explore innovative applications for this compound, its relevance in cross-disciplinary research is expected to rise. Whether in material science, catalysis, or organic synthesis, CAS No. 478046-40-1 represents a compelling case study in how specialty chemicals can drive technological advancements. For those seeking further details, peer-reviewed journals and patent databases offer valuable insights into its evolving role in modern chemistry.